2-Bromo-3-(4-ethoxyphenyl)-1-propene

• IUPAC Name: 1-(2-bromoprop-2-enyl)-4-ethoxybenzene
• InChI: InChI=1S/C11H13BrO/c1-3-13-11-6-4-10(5-7-11)8-9(2)12/h4-7H,2-3,8H2,1H3
• InChI Key: JOYGEPUYMVWZAW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=C)Br
• Molecular Formula: C11H13BrO
• DSSTOX Substance ID: DTXSID001269734
• Molecular Weight: 241.12 g/mol
• CAS RN: 951890-49-6

Description

Synthesis Analysis

This would involve a detailed explanation of how the compound can be synthesized from readily available starting materials. It would include the reagents, conditions, and steps involved in the synthesis.

Molecular Structure Analysis

This would involve techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the physical arrangement of atoms in the molecule.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes, with details about the reaction conditions, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This would include details such as the compound’s melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Copolymer Synthesis and Properties

• "2-Bromo-3-(4-ethoxyphenyl)-1-propene" has been utilized in the synthesis of novel copolymers, particularly through its involvement in the Knoevenagel condensation reactions. For instance, research by Kharas et al. (2016) demonstrated the preparation of trisubstituted ethylenes, including variants similar to "this compound," which were copolymerized with styrene. These copolymers were analyzed for their composition, structure, and thermal properties, revealing insights into their potential applications in materials science (Kharas et al., 2016).

Chemical Reaction Mechanisms

• In another study, the reactivity and regiochemistry of nucleophilic attacks on similar compounds were investigated. Organ et al. (2003) explored the effect of silver acetate and nucleophile concentrations on the competitive nucleophilic attack in reactions involving compounds like "this compound." This research sheds light on the intricate dynamics of chemical reactions and how different conditions can influence the outcomes, providing valuable insights for synthetic chemistry applications (Organ et al., 2003).

Mechanism-Based Inhibition Studies

• Additionally, the compound has been examined for its mechanism-based inhibitory effects in biochemical studies. For example, Colombo et al. (1984) investigated a compound structurally related to "this compound" for its inhibitory effects on dopamine beta-hydroxylase, highlighting its potential utility in understanding enzyme inhibition mechanisms (Colombo et al., 1984).

Material Science Applications

• The synthesis and characterization of halogen, alkoxy, and alkyl ring-disubstituted copolymers involving "this compound" or its derivatives have been detailed in studies focusing on their potential material science applications. Research by Hussain et al. (2019) delved into the copolymerization processes and subsequent analysis of the copolymers' composition and thermal stability, providing insights into the development of novel materials with tailored properties (Hussain et al., 2019).

Mechanism of Action

Target of Action

It’s known that brominated compounds often interact with various proteins and enzymes in the body, altering their function .

Mode of Action

Brominated compounds typically act by forming covalent bonds with amino acids in proteins, thereby modifying their structure and function .

Biochemical Pathways

Brominated compounds are known to interfere with various biochemical processes, including oxidative stress pathways and signal transduction .

Pharmacokinetics

Similar brominated compounds are generally well-absorbed and distributed throughout the body, metabolized primarily in the liver, and excreted via the kidneys .

Result of Action

Brominated compounds can cause a variety of effects at the molecular and cellular level, including dna damage, protein modification, and disruption of cellular signaling .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-Bromo-3-(4-ethoxyphenyl)-1-propene. Factors such as temperature, pH, and the presence of other chemicals can affect the compound’s stability and its interactions with biological targets .

Safety and Hazards

This would include information on the compound’s toxicity, flammability, and any precautions that need to be taken while handling it.

Future Directions

This would involve a discussion of potential future research directions, such as new synthetic routes to the compound, new reactions it could undergo, or new applications for the compound.